Cas no 37039-73-9 (6-(Pyridin-3-yl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-(Pyridin-3-yl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 37039-73-9
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• CID: 5044306
• Update Time: 2025-11-02

6-(Pyridin-3-yl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-(pyridin-3-yl)pyrimidine-2,4(1H,3H)-dione
• 6-pyridin-3-yl-1H-pyrimidine-2,4-dione
• 6-(Pyridin-3-yl)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C9H7N3O2/c13-8-4-7(11-9(14)12-8)6-2-1-3-10-5-6/h1-5H,(H2,11,12,13,14)
• InChI Key： LJMTYXWORFPLDE-UHFFFAOYSA-N
• SMILES： O=C1NC(C=C(C2C=NC=CC=2)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: -0.4
• Topological Polar Surface Area: 71.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 6-(Pyridin-3-yl)pyrimidine-2,4(1H,3H)-dione

Exploring the Versatile Applications and Properties of 6-(Pyridin-3-yl)pyrimidine-2,4(1H,3H)-dione (CAS No. 37039-73-9)

The compound 6-(Pyridin-3-yl)pyrimidine-2,4(1H,3H)-dione (CAS No. 37039-73-9) is a fascinating heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This unique structure combines a pyridine ring with a pyrimidine-dione core, offering a wide range of potential applications. With the increasing demand for novel bioactive compounds and functional materials, researchers are actively exploring the properties and uses of this intriguing molecule.

From a chemical perspective, 6-(Pyridin-3-yl)pyrimidine-2,4(1H,3H)-dione presents an interesting case study in molecular design. The presence of both nitrogen-rich rings contributes to its ability to form multiple hydrogen bonds, making it particularly valuable in pharmaceutical applications where molecular recognition is crucial. Recent studies have highlighted its potential as a building block for drug discovery, especially in the development of kinase inhibitors and other targeted therapies. The compound's pyridine-pyrimidine hybrid structure has shown promise in addressing some of the most pressing challenges in modern medicine.

In the realm of material science, 6-(Pyridin-3-yl)pyrimidine-2,4(1H,3H)-dione has emerged as a potential candidate for organic electronic applications. Its conjugated system and ability to coordinate with metal ions make it suitable for developing new organic semiconductors and luminescent materials. Researchers are particularly interested in how modifications to this core structure might enhance its photophysical properties, opening doors to innovations in OLED technology and photovoltaic devices.

The synthesis and characterization of 6-(Pyridin-3-yl)pyrimidine-2,4(1H,3H)-dione continue to be active areas of research. Modern synthetic approaches focus on developing more efficient and sustainable routes to this compound, with particular emphasis on green chemistry principles. Analytical techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry have been instrumental in understanding its structural features and purity profile, which are critical for its various applications.

From a commercial perspective, the demand for specialized heterocyclic compounds like 6-(Pyridin-3-yl)pyrimidine-2,4(1H,3H)-dione is steadily increasing. Pharmaceutical companies and research institutions are actively seeking high-quality sources of this material for their drug discovery programs. The compound's unique pyrimidine-pyridine scaffold makes it particularly valuable for fragment-based drug design and combinatorial chemistry approaches that are currently dominating the pharmaceutical industry.

Recent advancements in computational chemistry have enabled researchers to better predict the properties and potential applications of 6-(Pyridin-3-yl)pyrimidine-2,4(1H,3H)-dione. Molecular modeling studies have provided insights into its electronic structure, binding affinities, and potential biological targets. These in silico approaches, combined with experimental validation, are accelerating the discovery of new uses for this versatile compound in various scientific disciplines.

The stability and storage requirements of 6-(Pyridin-3-yl)pyrimidine-2,4(1H,3H)-dione are important considerations for researchers and manufacturers. Proper handling under controlled conditions ensures the compound maintains its integrity for research and development purposes. While not classified as hazardous under normal circumstances, standard laboratory safety protocols should always be followed when working with this or any chemical substance.

Looking to the future, 6-(Pyridin-3-yl)pyrimidine-2,4(1H,3H)-dione is poised to play an increasingly important role in scientific innovation. Its structural features make it an attractive candidate for developing new therapeutic agents, functional materials, and specialty chemicals. As research continues to uncover its full potential, this compound may well become a cornerstone in several cutting-edge technologies and medical advancements.

For researchers interested in exploring 6-(Pyridin-3-yl)pyrimidine-2,4(1H,3H)-dione derivatives, there are numerous opportunities for structural modification and functionalization. The presence of multiple reactive sites allows for the creation of diverse analogs with tailored properties, opening up possibilities for customized applications in various fields. This adaptability is one of the key reasons why this compound continues to attract significant scientific interest.

In conclusion, 6-(Pyridin-3-yl)pyrimidine-2,4(1H,3H)-dione (CAS No. 37039-73-9) represents a compelling example of how fundamental chemical structures can lead to diverse and valuable applications. From its potential in drug discovery to its uses in advanced materials, this compound exemplifies the importance of heterocyclic chemistry in addressing contemporary scientific challenges. As research progresses, we can anticipate even more innovative applications emerging for this versatile molecule.